Cas no 1804939-20-5 (2,5-Dibromo-3,4-difluorotoluene)

• Product Name: 2,5-Dibromo-3,4-difluorotoluene
• CAS No: 1804939-20-5
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4706553
• Update Time: 2025-10-29

2,5-Dibromo-3,4-difluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3,4-difluorotoluene

• Inchi： 1S/C7H4Br2F2/c1-3-2-4(8)6(10)7(11)5(3)9/h2H,1H3
• InChI Key： UFTGYRGPSYIJLX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1C)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 0

Additional information on 2,5-Dibromo-3,4-difluorotoluene

Introduction to 2,5-Dibromo-3,4-difluorotoluene (CAS No. 1804939-20-5)

2,5-Dibromo-3,4-difluorotoluene (CAS No. 1804939-20-5) is a multifunctional organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique combination of bromine and fluorine substituents on a toluene backbone, which endows it with a range of valuable properties and potential applications.

The molecular structure of 2,5-Dibromo-3,4-difluorotoluene consists of a benzene ring with a methyl group attached at the para position. The bromine atoms are located at the 2 and 5 positions, while the fluorine atoms are at the 3 and 4 positions. This specific arrangement of substituents imparts significant electronic and steric effects, making the compound highly versatile in various chemical reactions.

In recent years, 2,5-Dibromo-3,4-difluorotoluene has been extensively studied for its potential use in the synthesis of advanced materials and pharmaceutical intermediates. The bromine substituents can serve as reactive handles for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are crucial in the development of new materials with tailored properties and in the synthesis of complex organic molecules for drug discovery.

The presence of fluorine atoms in 2,5-Dibromo-3,4-difluorotoluene is particularly noteworthy. Fluorine is known for its unique electronic properties, including high electronegativity and small atomic radius. These properties make fluorinated compounds highly stable and resistant to degradation, which is beneficial in both materials science and pharmaceutical applications. For instance, fluorinated compounds often exhibit enhanced biological activity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the context of pharmaceutical research, 2,5-Dibromo-3,4-difluorotoluene has shown promise as a key intermediate in the synthesis of novel drugs. Its ability to undergo selective functionalization through various chemical transformations allows researchers to design and synthesize a wide range of bioactive molecules. Recent studies have explored the use of this compound in the development of anticancer agents, antiviral drugs, and other therapeutic molecules with improved efficacy and reduced side effects.

Beyond its applications in pharmaceuticals, 2,5-Dibromo-3,4-difluorotoluene has also found utility in the field of materials science. The compound can be used as a building block for the synthesis of advanced polymers and other functional materials. For example, its bromine substituents can be utilized to introduce cross-linking sites or other functional groups that enhance the mechanical properties or chemical stability of the resulting materials.

The synthetic accessibility of 2,5-Dibromo-3,4-difluorotoluene has been improved through various synthetic routes reported in the literature. One common approach involves the sequential introduction of bromine and fluorine substituents onto a toluene backbone using well-established halogenation methods. These methods have been optimized to achieve high yields and selectivity, making it feasible to produce this compound on a larger scale for industrial applications.

In conclusion, 2,5-Dibromo-3,4-difluorotoluene (CAS No. 1804939-20-5) is a versatile organic compound with significant potential in multiple scientific disciplines. Its unique combination of bromine and fluorine substituents makes it an attractive candidate for advanced materials development and pharmaceutical research. Ongoing studies continue to uncover new applications for this compound, further highlighting its importance in modern chemistry.